Cas no 1695130-04-1 (1-(3,3-difluorocyclopentyl)ethan-1-ol)

• Product Name: 1-(3,3-difluorocyclopentyl)ethan-1-ol
• CAS No: 1695130-04-1
• MF: C₇H₁₂F₂O
• MW: 150.17
• CID: 5102654
• Update Time: 2026-03-03

1-(3,3-difluorocyclopentyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-difluorocyclopentyl)ethan-1-ol

• Inchi： 1S/C7H12F2O/c1-5(10)6-2-3-7(8,9)4-6/h5-6,10H,2-4H2,1H3
• InChI Key： VNKGHBFNZUMDCU-UHFFFAOYSA-N
• SMILES： C(C1CCC(F)(F)C1)(O)C

Additional information on 1-(3,3-difluorocyclopentyl)ethan-1-ol

Research Briefing on 1-(3,3-difluorocyclopentyl)ethan-1-ol (CAS: 1695130-04-1) in Chemical and Biomedical Applications

1-(3,3-Difluorocyclopentyl)ethan-1-ol (CAS: 1695130-04-1) is a fluorinated cyclopentyl derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluorocyclopentyl moiety, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and material science. The incorporation of fluorine atoms into organic molecules often enhances their metabolic stability, bioavailability, and binding affinity, making this compound a valuable candidate for further investigation.

Recent studies have focused on the synthesis and characterization of 1-(3,3-difluorocyclopentyl)ethan-1-ol, with particular emphasis on its role as a versatile intermediate in the development of novel therapeutic agents. Researchers have employed advanced synthetic methodologies, such as asymmetric hydrogenation and fluorination techniques, to achieve high yields and enantiomeric purity. The compound's structural features, including the cyclopentyl ring and the hydroxyl group, provide multiple sites for further functionalization, enabling the creation of diverse derivatives with tailored properties.

In the context of drug discovery, 1-(3,3-difluorocyclopentyl)ethan-1-ol has been explored as a key building block for the synthesis of small-molecule inhibitors targeting enzymes and receptors involved in various disease pathways. Preliminary in vitro and in vivo studies have demonstrated its efficacy in modulating specific biological targets, with notable applications in oncology, neurology, and infectious diseases. For instance, derivatives of this compound have shown inhibitory activity against kinases and proteases, highlighting their potential as lead compounds for further optimization.

Beyond its pharmaceutical applications, 1-(3,3-difluorocyclopentyl)ethan-1-ol has also been investigated for its utility in material science. The difluorocyclopentyl moiety imparts unique physicochemical properties, such as enhanced lipophilicity and thermal stability, which are advantageous for the development of advanced materials. Researchers have explored its incorporation into polymers and liquid crystals, with promising results in terms of performance and durability.

In conclusion, 1-(3,3-difluorocyclopentyl)ethan-1-ol (CAS: 1695130-04-1) represents a versatile and valuable compound in the realms of chemical biology and pharmaceutical research. Its synthetic accessibility, structural flexibility, and broad applicability make it a focal point for ongoing and future studies. Continued exploration of its derivatives and their biological activities is expected to yield significant advancements in drug development and material science, underscoring the importance of this compound in modern research.